Cas no 95068-32-9 (Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-)

Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]- structure
95068-32-9 structure
Product Name:Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
CAS No:95068-32-9
MF:C16H16O4
MW:272.295845031738
CID:2818598
Update Time:2023-08-07

Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
    • 3-Methoxy-2-[(2-methoxyphenyl)methyl]benzoic acid
    • Inchi: 1S/C16H16O4/c1-19-14-8-4-3-6-11(14)10-13-12(16(17)18)7-5-9-15(13)20-2/h3-9H,10H2,1-2H3,(H,17,18)
    • InChI Key: UQCLWFHCXOOGHV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(=O)O)=C1CC1C=CC=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 318
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.